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Compound of Interest

4'-Trifluoromethyl-biphenyl-3-
Compound Name:
carboxylic acid

Cat. No.: B174845

CAS Number: 199528-28-4

For Researchers, Scientists, and Drug Development Professionals

Introduction

4'-Trifluoromethyl-biphenyl-3-carboxylic acid is a synthetic organic compound that has
garnered significant interest in the field of medicinal chemistry, primarily as a key building block
in the development of novel therapeutics. Its rigid biphenyl scaffold, coupled with the electron-
withdrawing trifluoromethyl group, imparts desirable physicochemical properties to molecules,
influencing their metabolic stability, binding affinity, and pharmacokinetic profile. This technical
guide provides a comprehensive overview of 4'-Trifluoromethyl-biphenyl-3-carboxylic acid,
including its chemical and physical properties, a detailed synthetic protocol, and its prominent
role as a precursor in the synthesis of G protein-coupled receptor 40 (GPR40) agonists for the
potential treatment of type 2 diabetes.

Physicochemical Properties

A summary of the key physicochemical properties of 4'-Trifluoromethyl-biphenyl-3-
carboxylic acid is presented in the table below. These properties are crucial for understanding
its behavior in both chemical reactions and biological systems.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b174845?utm_src=pdf-interest
https://www.benchchem.com/product/b174845?utm_src=pdf-body
https://www.benchchem.com/product/b174845?utm_src=pdf-body
https://www.benchchem.com/product/b174845?utm_src=pdf-body
https://www.benchchem.com/product/b174845?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 199528-28-4 [1][2]
Molecular Formula C14HoF302 [11[2][3]
Molecular Weight 266.22 g/mol [11[3]
Appearance White solid [3]

Boiling Point (Predicted) 377.5+42.0°C [3]

Density (Predicted) 1.326 + 0.06 g/cm?3 [3]

pKa (Predicted) 4.01£0.10 [3]

. Slightly soluble in aqueous
Solubility [3]
base, DMSO, and methanol.

Synthesis of 4'-Trifluoromethyl-biphenyl-3-
carboxylic acid

The synthesis of 4'-Trifluoromethyl-biphenyl-3-carboxylic acid is most commonly achieved
via a Suzuki-Miyaura cross-coupling reaction. This powerful carbon-carbon bond-forming
reaction provides an efficient route to biaryl compounds. The general scheme involves the
coupling of an aryl halide with an arylboronic acid, catalyzed by a palladium complex.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol outlines the synthesis of 4'-Trifluoromethyl-biphenyl-3-carboxylic acid from 3-
bromobenzoic acid and 4-(trifluoromethyl)phenylboronic acid.

Materials:
¢ 3-Bromobenzoic acid
e 4-(Trifluoromethyl)phenylboronic acid

o Palladium(ll) acetate (Pd(OAc)2)
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Triphenylphosphine (PPhs)
Potassium carbonate (K2COs)
1,4-Dioxane

Water (degassed)

Ethyl acetate

Brine

Anhydrous magnesium sulfate (MgSOa)
Silica gel for column chromatography
Round-bottom flask

Condenser

Magnetic stirrer and stir bar

Inert atmosphere (Nitrogen or Argon)

Procedure:

Reaction Setup: In a round-bottom flask, combine 3-bromobenzoic acid (1.0 eq), 4-

(trifluoromethyl)phenylboronic acid (1.2 eq), potassium carbonate (2.0 eq), and a catalytic

amount of palladium(ll) acetate (e.g., 2 mol%) and triphenylphosphine (e.g., 4 mol%).

Solvent Addition: Add a degassed mixture of 1,4-dioxane and water (e.g., 4:1 v/v).

Inert Atmosphere: Purge the flask with an inert atmosphere (nitrogen or argon) for 10-15

minutes.

Reaction: Heat the reaction mixture to reflux (approximately 80-100 °C) with vigorous

stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC).
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Work-up: Once the reaction is complete (typically after several hours), cool the mixture to
room temperature. Dilute with ethyl acetate and water.

Extraction: Separate the organic layer. Wash the organic layer sequentially with water and
brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford 4'-
Trifluoromethyl-biphenyl-3-carboxylic acid as a white solid.
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Reactants

4-(Trifluoromethyl)phenylboronic Acid
Process Product
3-Bromobenzoic Acid Suzuki-Miyaura Coupling }—> ‘Work-up & Extraction }—> Purification (Chromatography) 4-Trifluoromethyl-biphenyl-3-carboxylic acid

Reaction Conditions

Catalyst: Pd(OAc)2/PPhs
Base: K2CO3
Solvent: Di
Atmosphere: Inert (N2 or Ar)
Temperature: Reflux
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3.199528-28-4 CAS MSDS (4'-TRIFLUOROMETHYL-BIPHENYL-3-CARBOXYLIC ACID)
Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

 To cite this document: BenchChem. [In-Depth Technical Guide: 4'-Trifluoromethyl-biphenyl-3-
carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b174845#4-trifluoromethyl-biphenyl-3-carboxylic-acid-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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